Cas no 476463-28-2 (N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide)
N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide
- Benzamide, N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(1-methylethoxy)-
- ZINC04087768
- N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide
- AB00668105-01
- N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)-4-isopropoxybenzamide
- AKOS024580653
- Oprea1_436350
- F0529-0421
- N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
- 476463-28-2
-
- Inchi: 1S/C18H16FN3O2S/c1-11(2)24-15-9-5-12(6-10-15)16(23)20-18-22-21-17(25-18)13-3-7-14(19)8-4-13/h3-11H,1-2H3,(H,20,22,23)
- InChI Key: LFZUFRULWZGKHT-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=C(F)C=C2)S1)(=O)C1=CC=C(OC(C)C)C=C1
Computed Properties
- Exact Mass: 357.09472610g/mol
- Monoisotopic Mass: 357.09472610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- Density: 1.318±0.06 g/cm3(Predicted)
- pka: 8.42±0.50(Predicted)
N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0529-0421-2μmol |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-5μmol |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-10μmol |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-20μmol |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-1mg |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-2mg |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-3mg |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-4mg |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-5mg |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0529-0421-10mg |
N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-4-(propan-2-yloxy)benzamide |
476463-28-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide
N-5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide: A Comprehensive Overview
N-5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 476463-28-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in various pharmaceutical areas.
The thiadiazole ring in N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide is a key functional group that contributes to its biological activity. Thiadiazoles are heterocyclic compounds containing sulfur and nitrogen atoms, which can form stable complexes with metal ions and interact with biological targets through various mechanisms. The presence of the fluorophenyl group and the propan-2-yloxy substituent further enhances the compound's pharmacological profile by modulating its lipophilicity and bioavailability.
Recent studies have highlighted the potential of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide in antimicrobial applications. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.
In addition to its antimicrobial properties, N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide has shown promise in antiviral research. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound effectively inhibited the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and inhibit viral replication enzymes.
The anticancer potential of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide has also been explored in preclinical studies. Research published in Cancer Letters reported that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.
Furthermore, N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis and cardiovascular disorders. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6.
The pharmacokinetic properties of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide have been studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral medication.
Toxicity studies have also been conducted to evaluate the safety profile of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide. Results from these studies suggest that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.
In conclusion, N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 476463-28-2) is a multifaceted compound with potential applications in antimicrobial, antiviral, anticancer, and anti-inflammatory therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.
476463-28-2 (N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-4-(propan-2-yloxy)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)